Galphimine A
Overview
Description
Galphimine A is a natural product found in Galphimia gracilis and Galphimia glauca with data available.
Scientific Research Applications
Metabolic Profiling and CNS Disorders
Galphimia glauca, known for its traditional use as a natural tranquilizer, exhibits sedative and anxiolytic activities, primarily attributed to galphimines, including Galphimine A. A study confirmed the consistent presence of galphimines as markers for CNS activity and explored their potential anti-inflammatory properties (Sharma et al., 2012).
Spasmolytic Activities and Structure-Activity Relationships
Research into the spasmolytic and anticonvulsant activities of Galphimia glauca revealed the importance of galphimines, including Galphimine A. The study highlights a clear structure-activity relationship, suggesting the significance of specific molecular structures in biological activity (González-Cortázar et al., 2005).
Pharmacokinetics in CNS Applications
A pharmacokinetic study on Galphimine A showed its ability to cross the blood-brain barrier, indicating its direct action on the CNS. This reinforces the potential of Galphimine A as a therapeutic agent for CNS disorders (Vargas et al., 2014).
Genetic Diversity and Chemical Profiling
DNA barcoding and thin-layer chromatography were used to differentiate populations of Galphimia glauca that produce galphimines. This study emphasizes the genetic diversity influencing the production of Galphimine A and its relatives, crucial for medicinal applications (Gesto-Borroto et al., 2019).
Neuropharmacological Effects on Brain Activity
Galphimine A, as part of the galphimine series, impacts the electrical activity of neurons in the brain. This has significant implications for its use in treating nervous system disorders (Tortoriello et al., 1998).
properties
Product Name |
Galphimine A |
|---|---|
Molecular Formula |
C30H44O8 |
Molecular Weight |
532.7 g/mol |
IUPAC Name |
methyl (1S,2R,5S,10S,11S,14S,15S,21R,22R,23S)-10,22,23-trihydroxy-21-[(1R)-1-hydroxyethyl]-2,5,8,14-tetramethyl-18-oxo-19-oxapentacyclo[12.9.0.02,11.05,10.015,21]tricosa-7,16-diene-11-carboxylate |
InChI |
InChI=1S/C30H44O8/c1-17-9-10-25(3)11-13-27(5)22-21(33)23(34)28(18(2)31)16-38-20(32)8-7-19(28)26(22,4)12-14-29(27,24(35)37-6)30(25,36)15-17/h7-9,18-19,21-23,31,33-34,36H,10-16H2,1-6H3/t18-,19+,21+,22+,23+,25-,26+,27-,28-,29+,30+/m1/s1 |
InChI Key |
HRMXSRHLUOTLBH-PJFLNFRUSA-N |
Isomeric SMILES |
CC1=CC[C@@]2(CC[C@@]3([C@H]4[C@@H]([C@@H]([C@]5(COC(=O)C=C[C@H]5[C@@]4(CC[C@]3([C@@]2(C1)O)C(=O)OC)C)[C@@H](C)O)O)O)C)C |
Canonical SMILES |
CC1=CCC2(CCC3(C4C(C(C5(COC(=O)C=CC5C4(CCC3(C2(C1)O)C(=O)OC)C)C(C)O)O)O)C)C |
synonyms |
galphimine A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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